Cas no 656825-91-1 (1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-(1-methylethyl)-3-(trifluoromethyl)-)
656825-91-1 structure
Product Name:1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-(1-methylethyl)-3-(trifluoromethyl)-
CAS No:656825-91-1
MF:C9H11F5N2OS
MW:290.25345826149
CID:1695060
Update Time:2024-09-02
1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-(1-methylethyl)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-(1-methylethyl)-3-(trifluoromethyl)-
- 1H-Pyrazole-4-methanethiol, 5-(difluoromethoxy)-1-(1-methylethyl)-3-(trifluoromethyl)-
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- Inchi: 1S/C9H11F5N2OS/c1-4(2)16-7(17-8(10)11)5(3-18)6(15-16)9(12,13)14/h4,8,18H,3H2,1-2H3
- InChI Key: HJRAKAXOMZZDOJ-UHFFFAOYSA-N
- SMILES: N1(C(C)C)C(OC(F)F)=C(CS)C(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 290.05133
Experimental Properties
- Density: 1.46±0.1 g/cm3(Predicted)
- Boiling Point: 280.1±40.0 °C(Predicted)
- PSA: 27.05
- pka: 7.75±0.10(Predicted)
1H-Pyrazole-4-methanethiol,5-(difluoromethoxy)-1-(1-methylethyl)-3-(trifluoromethyl)- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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